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CAS No.: 28001-58-3
Cat. No.: B1599949

Get Quote

Executive Summary

Phenyltrimethylammonium methosulfate (PTMA-MS) is a quaternary ammonium salt
utilized primarily as a methylating agent and phase transfer catalyst (PTC) in organic synthesis.
Unlike its chloride or bromide counterparts, the methosulfate anion (

) imparts unique solubility characteristics and reactivity profiles, particularly in non-halide
dependent methylation reactions (e.g., O-methylation of phenols).

This guide provides researchers with a definitive solubility landscape, grounded in the
principles of solvation thermodynamics for quaternary salts. It includes a self-validating
experimental protocol for determining precise solubility limits in novel solvent systems.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8]
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Before assessing solubility, it is critical to distinguish PTMA-MS from long-chain analogs (e.g.,
Behentrimonium methosulfate) which have vastly different lipophilic profiles.

Property Specification
Chemical Name Phenyltrimethylammonium methosulfate
CAS Number 28001-58-3

Molecular Formula

Molecular Weight 247.31 g/mol

Phenyltrimethylammonium (

Cation
)
Methosulfate (
Anion
)
Physical State White to off-white crystalline solid
Melting Point 123-125 °C (lit.)[1][2][3]
Primary Function Methylating agent, Phase Transfer Catalyst

Solubility Landscape

The solubility of PTMA-MS is governed by the "Like Dissolves Like" principle, specifically the
interaction between its ionic lattice and the dielectric constant of the solvent. As an ionic salt, it
requires high-dielectric solvents to overcome lattice energy via ion-dipole solvation.

Qualitative Solubility Data

The following table categorizes solvent compatibility based on polarity and experimental
precedence in methylation reactions.
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Representative o Mechanistic
Solvent Class Solubility Status .
Solvents Rationale

Strong hydrogen

bonding and high
_ Water, Methanol, _ _ '
Polar Protic High dielectric constant
Ethanol -
stabilize the

dissociated ions.

Excellent cation

solvation; preferred for

_ DMF, DMSO, DMAc, .
Polar Aprotic High

Acetonitrile reactions to leave the

anion "naked" and

reactive.

Soluble enough for

) Phase Transfer
_ Dichloromethane ]
Chlorinated Moderate Catalysis (PTC) but
(DCM), Chloroform ) )
may require heating or

agitation.

Lack of dipole
Hexane, Toluene, moment prevents
Non-Polar ) Insoluble ) ) o
Diethyl Ether disruption of the ionic

crystal lattice.

Solvation Mechanism

The dissolution of PTMA-MS involves the dissociation of the quaternary ammonium cation from
the methosulfate anion. In polar solvents like water or DMF, solvent molecules orient
themselves around the ions, forming a solvation shell that prevents re-association.
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Figure 1: Thermodynamic pathway of PTMA-MS dissolution. High dielectric solvents reduce the
electrostatic attraction between the cation and anion.

Experimental Protocol: Determination of Saturation
Limits
Self-Validating System

Since specific quantitative solubility data (g/L) varies by temperature and purity, researchers
should use the Gravimetric Saturation Shake-Flask Method to determine exact limits for their
specific application.

Materials Required[6]

e PTMA-MS (dried in a desiccator overnight).

Target Solvent (HPLC Grade).

Temperature-controlled orbital shaker.

0.45 um Syringe Filter (PTFE for organics, Nylon for aqueous).

Analytical Balance (0.0001 g precision).
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Step-by-Step Methodology

o Preparation: Add excess PTMA-MS solid to 10 mL of the target solvent in a glass vial.
"Excess" is confirmed by the visual presence of undissolved solid at the bottom.

o Equilibration: Seal the vial and agitate in the orbital shaker at the desired temperature (e.g.,
25°C) for 24 hours.

 Clarification: Stop agitation and allow the solid to settle for 1 hour.

e Filtration: Withdraw 2 mL of the supernatant and filter through a 0.45 um syringe filter into a
pre-weighed weighing boat (

)

o Evaporation: Evaporate the solvent (vacuum oven or nitrogen stream) until a constant mass
is achieved (

)

e Calculation:
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Figure 2: Workflow for gravimetric determination of PTMA-MS solubility.

Applications & Reaction Context
O-Methylation of Phenols

PTMA-MS is a potent methylating agent often used when methyl iodide is too volatile or toxic.
o Preferred Solvent: Dimethylformamide (DMF).[4][3][5]

« Rationale: DMF dissolves both the PTMA-MS salt and the phenolate intermediate, facilitating
a homogeneous reaction.

+ Mechanism: The methosulfate anion acts as a leaving group, transferring the methyl group to
the nucleophilic phenoxide.

Phase Transfer Catalysis (PTC)
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In biphasic systems (e.g., Water/DCM), PTMA-MS shuttles anions between phases.
e Agueous Phase: Solubilizes the inorganic salt (e.g., NaOH).
o Organic Phase: Solubilizes the substrate.[4]

o Solubility Requirement: The catalyst must have partial solubility in the organic phase to
effectively transfer the active anion.

Safety & Handling (SDS Summary)

WARNING: Phenyltrimethylammonium methosulfate is toxic and an irritant.[1][2]

Toxicity: Classified as Acute Toxic (Oral).[1] The methosulfate anion can hydrolyze to form
acidic byproducts; treat with the same caution as other methylating agents.

Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.

Incompatibility: Avoid strong oxidizing agents.

Storage: Store at room temperature in a tightly closed container. It is hygroscopic; protect
from moisture to maintain solubility consistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

